Cas no 2171819-98-8 (4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one)

4-{(3-Methylfuran-2-yl)methylsulfanyl}pentan-2-one is a sulfur-containing ketone derivative with a furan moiety, offering unique reactivity and structural features for synthetic applications. Its molecular structure combines a methylfuran group with a thioether linkage, enhancing its utility as an intermediate in organic synthesis, particularly in the development of heterocyclic compounds. The compound's distinct functional groups enable selective modifications, making it valuable for pharmaceutical and agrochemical research. Its stability under standard conditions ensures ease of handling, while its compatibility with various reaction conditions broadens its applicability. This compound is particularly suited for studies requiring controlled sulfur incorporation or furan-based scaffolds.
4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one structure
2171819-98-8 structure
Product Name:4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one
CAS No:2171819-98-8
MF:C11H16O2S
MW:212.308542251587
CID:5872823
PubChem ID:165962166
Update Time:2025-06-09

4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one
    • 2171819-98-8
    • 4-{[(3-methylfuran-2-yl)methyl]sulfanyl}pentan-2-one
    • EN300-1290726
    • Inchi: 1S/C11H16O2S/c1-8-4-5-13-11(8)7-14-10(3)6-9(2)12/h4-5,10H,6-7H2,1-3H3
    • InChI Key: CHPWPQUVWFSOAU-UHFFFAOYSA-N
    • SMILES: S(CC1=C(C)C=CO1)C(C)CC(C)=O

Computed Properties

  • Exact Mass: 212.08710092g/mol
  • Monoisotopic Mass: 212.08710092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.5Ų

4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one Pricemore >>

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4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one Related Literature

Additional information on 4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one

Recent Advances in the Study of 4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one (CAS: 2171819-98-8): A Comprehensive Research Brief

The compound 4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one (CAS: 2171819-98-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing furan derivative exhibits unique structural properties that make it a promising candidate for various applications, including drug development, flavor and fragrance synthesis, and agrochemical formulations. Recent studies have focused on elucidating its biological activities, synthetic pathways, and potential therapeutic benefits.

One of the key findings in the latest research is the compound's role as a precursor in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one can be efficiently converted into analogs with potent antimicrobial properties. The research team employed a combination of computational modeling and in vitro assays to identify structural modifications that enhance activity against drug-resistant bacterial strains, such as MRSA and Pseudomonas aeruginosa.

In addition to its antimicrobial potential, recent investigations have explored the compound's utility in flavor chemistry. A 2024 study in Flavour and Fragrance Journal highlighted its role as a key intermediate in the synthesis of novel flavor compounds. The researchers reported that the unique sulfur-furan moiety contributes to the development of complex, savory flavors, making it valuable for the food industry. The study also provided detailed insights into the compound's stability under various processing conditions, which is critical for industrial applications.

Another significant area of research involves the compound's pharmacokinetic properties. A preclinical study conducted by a team at the University of Cambridge (2024) investigated the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one. The results indicated favorable bioavailability and low toxicity, suggesting its potential as a scaffold for drug development. The study also identified specific cytochrome P450 enzymes involved in its metabolism, which could inform future drug design efforts.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one. A recent publication in Organic Process Research & Development (2023) described a scalable, green chemistry approach using catalytic methods to improve yield and reduce waste. The authors emphasized the environmental and economic benefits of this method, which aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In conclusion, the latest research on 4-{(3-methylfuran-2-yl)methylsulfanyl}pentan-2-one (CAS: 2171819-98-8) underscores its multifaceted potential in chemical biology and pharmaceutical applications. Ongoing studies continue to uncover new insights into its biological activities, synthetic versatility, and industrial relevance. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutics and functional materials.

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